Cas no 1003-82-3 (Thiophene,tetrahydro-3,4-dimethyl-, 1,1-dioxide)

• Product Name: Thiophene,tetrahydro-3,4-dimethyl-, 1,1-dioxide
• CAS No: 1003-82-3
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 117337
• PubChem ID: 12403081
• Update Time: 2025-04-18

Thiophene,tetrahydro-3,4-dimethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene,tetrahydro-3,4-dimethyl-, 1,1-dioxide
• 3,4-Dimethyltetrahydrothiophene1,1-dioxide
• 5-Thiazolecarboxaldehyde
• 3,4-dimethyl-2,4-dihydrothiophene-1,1-dioxide
• AT38119
• DTXSID101239403
• SCHEMBL625447
• 1003-82-3
• Thiophene, tetrahydro-3,4-dimethyl-, 1,1-dioxide
• 3,4-DIMETHYLTETRAHYDROTHIOPHENE 1,1-DIOXIDE

• Inchi： 1S/C6H12O2S/c1-5-3-9(7,8)4-6(5)2/h5-6H,3-4H2,1-2H3
• InChI Key： XOUFYAQSTVWOPZ-UHFFFAOYSA-N
• SMILES： S1(CC(C)C(C)C1)(=O)=O

Computed Properties

• Exact Mass: 148.05586
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes